molecular formula C11H13NO3 B8472464 Methyl 3-(3-hydroxyazetidin-1-yl)benzoate

Methyl 3-(3-hydroxyazetidin-1-yl)benzoate

Cat. No. B8472464
M. Wt: 207.23 g/mol
InChI Key: LJGUZOZHVMXVEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(3-hydroxyazetidin-1-yl)benzoate is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-(3-hydroxyazetidin-1-yl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-(3-hydroxyazetidin-1-yl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 3-(3-hydroxyazetidin-1-yl)benzoate

Molecular Formula

C11H13NO3

Molecular Weight

207.23 g/mol

IUPAC Name

methyl 3-(3-hydroxyazetidin-1-yl)benzoate

InChI

InChI=1S/C11H13NO3/c1-15-11(14)8-3-2-4-9(5-8)12-6-10(13)7-12/h2-5,10,13H,6-7H2,1H3

InChI Key

LJGUZOZHVMXVEC-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=CC=C1)N2CC(C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 3-iodobenzoate (4.5 g, 17.2 mmol) in DMSO (30 mL) was added 3-azetidin-3-ol hydrogen chloride salt (1.3 g, 11.8 mmol), Cs2CO3 (9.5 g, 29.2 mmol), CuI (446 mg, 2.3 mmol) and L-proline (540 mg, 4.7 mmol) and then the mixture was heated at 90° C. for 18 h under argon atmosphere. The solution was diluted with EA and water and the organic layer was washed with brine three times, concentrated under reduced pressure and purified by CC (PE/EA=2:1) to give compound 3a (1.6 g, 66%) as a yellow solid.
Quantity
4.5 g
Type
reactant
Reaction Step One
[Compound]
Name
3-azetidin-3-ol hydrogen chloride salt
Quantity
1.3 g
Type
reactant
Reaction Step One
Quantity
9.5 g
Type
reactant
Reaction Step One
Quantity
540 mg
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
446 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
66%

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